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Compound of Interest

Compound Name: Prenylamine

Cat. No.: B1679080 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Prenylamine, a withdrawn pharmaceutical agent, requires careful handling due

to its toxicological profile and classification as a dangerous good for transport.

Prenylamine, a diphenylalkylamine calcium channel blocker, was formerly used to treat angina

pectoris. However, it was withdrawn from the market in 1988 due to significant safety concerns,

including its potential to cause long QT syndrome and ventricular fibrillation.[1] Its metabolism

in humans to amphetamine also led to its inclusion on the World Anti-Doping Agency's list of

banned substances.[1] Given its hazardous nature, adherence to strict disposal protocols is

paramount to ensure the safety of laboratory personnel and to prevent environmental

contamination.

Key Chemical and Safety Data
A thorough understanding of a compound's properties is the first step toward safe disposal. The

following table summarizes essential data for prenylamine:
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Property Value Source

CAS Number 390-64-7 [2]

Molecular Formula C24H27N [2][3]

Molecular Weight 329.48 g/mol [2][3]

Boiling Point 181 - 185 °C (at 0.4 hPa) [4]

Density 0.933 g/cm3 (at 25 °C) [4]

Hazards

Combustible liquid. Causes

severe skin burns and eye

damage.[4]

Transport Information
Classified as a Dangerous

Good for transport.[2]

Procedural Guidance for Prenylamine Disposal
While specific disposal instructions for prenylamine are not readily available, general

principles for the disposal of hazardous pharmaceutical waste should be strictly followed. The

primary goal is to prevent the release of the active substance into the environment.

1. Waste Identification and Segregation:

All materials contaminated with prenylamine, including pure compound, solutions,

contaminated labware (e.g., vials, pipettes, gloves), and personal protective equipment

(PPE), must be treated as hazardous waste.

Segregate prenylamine waste from other laboratory waste streams to ensure proper

handling and disposal.

2. Collection and Storage:

Collect all prenylamine waste in designated, clearly labeled, and leak-proof containers.

The containers should be made of a material compatible with prenylamine.
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Store the waste containers in a secure, well-ventilated area, away from incompatible

materials.

3. Disposal Methodology:

The preferred method for the disposal of pharmaceutical waste is through a licensed

hazardous waste disposal company. These companies are equipped to handle and treat

chemical waste in an environmentally sound manner. The most common and effective disposal

methods for compounds like prenylamine are:

Incineration: High-temperature incineration is the most effective method for destroying active

pharmaceutical ingredients, ensuring they are not released into the environment.[5]

Landfill (after appropriate treatment): In some cases, and only after being rendered non-

hazardous through a process like inertisation (mixing with cement and other substances to

solidify), the waste may be sent to a designated hazardous waste landfill.[5]

Under no circumstances should prenylamine be disposed of down the drain.[6][7][8]

Pharmaceutical waste can persist through wastewater treatment processes and contaminate

waterways, posing a risk to aquatic life and potentially re-entering the human water supply.[6]

Experimental Protocol for Rendering Prenylamine
Waste Inert (for small quantities in a research
setting as a pre-treatment before collection by a
licensed disposal service)
This protocol is a general guideline and should be adapted based on local regulations and the

specific form of the prenylamine waste.

Materials:

Prenylamine waste (solid or liquid)

Portland cement

Lime
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Water

Designated waste container (e.g., a sturdy plastic drum)

Appropriate PPE (gloves, safety glasses, lab coat)

Procedure:

Quantify the amount of prenylamine waste to be treated.

In a designated waste container, mix the prenylamine waste with a surplus of cement and

lime. A general ratio to start with is 1:1:1 by volume (waste:cement:lime), but this may need

to be adjusted to ensure complete solidification.

Slowly add a small amount of water while continuously mixing until a homogenous, solid

matrix is formed.

Seal the container securely.

Label the container clearly as "Inert Prenylamine Waste" and include the date of treatment.

Arrange for collection by a licensed hazardous waste disposal service.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

prenylamine waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1679080?utm_src=pdf-body
https://www.benchchem.com/product/b1679080?utm_src=pdf-body
https://www.benchchem.com/product/b1679080?utm_src=pdf-body
https://www.benchchem.com/product/b1679080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prenylamine Waste Generation

Segregation & Collection

Disposal Decision

Disposal Path

Prohibited Action

Prenylamine Waste Generated
(Pure compound, solutions, contaminated materials)

Segregate as
Hazardous Pharmaceutical Waste

Collect in Labeled,
Leak-Proof Container

Small or Large
Quantity?

DO NOT DISPOSE
DOWN THE DRAIN

Small Quantity Pre-treatment
(Inertisation Protocol)

Small

Direct Collection

Large

Licensed Hazardous
Waste Disposal Service

Final Disposal
(Incineration or Secure Landfill)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of prenylamine waste.
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By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and environmentally responsible disposal of prenylamine, thereby protecting themselves, their

colleagues, and the wider community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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